Oxacillin-d5

• Molecular Formula: C19H19N3O5S
• Molecular Weight: 406.5 g/mol
• InChI: InChI=1S/C19H19N3O5S/c1-9-11(12(21-27-9)10-7-5-4-6-8-10)15(23)20-13-16(24)22-14(18(25)26)19(2,3)28-17(13)22/h4-8,13-14,17H,1-3H3,(H,20,23)(H,25,26)/t13-,14+,17-/m1/s1/i4D,5D,6D,7D,8D
• InChIKey: UWYHMGVUTGAWSP-PIATXACISA-N

Oxacillin-d5 Deuterated Internal Standard

Oxacillin-d5 is a deuterated analog of the penicillinase-resistant β-lactam antibiotic oxacillin, primarily used as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of oxacillin in biological matrices such as plasma, milk, and tissue [1]. The incorporation of five deuterium atoms provides a mass shift of +5 Da relative to the native analyte, enabling isotopically matched correction for matrix effects, extraction recovery, and ionization efficiency [1], [2]. As a class, deuterated internal standards are preferred over structural analogs because they exhibit nearly identical physicochemical and chromatographic behavior to the target analyte, minimizing analytical bias [2].

Stable isotope-labeled internal standard Deuterated analog for oxacillin quantification

LC-MS/MS bioanalytical workflow Co-eluting SIL-IS corrects matrix effects and extraction variability

Research matrix compatibility Suitable for complex biological matrices in bioanalysis research

• [1] Chen, J., et al. (2015). Determination of oxacillin in human plasma by LC-MS/MS using oxacillin-d5 as internal standard. Journal of Chromatography B, 1002, 234-241. View Source
• [2] Stokvis, E., et al. (2004). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or luxury? Rapid Communications in Mass Spectrometry, 18(24), 3115-3120. View Source

Limitations of Generic Standards for Oxacillin-d5

Substituting oxacillin-d5 with non-deuterated oxacillin or a structurally similar penicillin (e.g., cloxacillin, dicloxacillin) as an internal standard introduces unacceptable quantitative errors due to differential matrix effects, ion suppression, and extraction recovery [1]. Non-deuterated oxacillin cannot correct for analyte loss during sample preparation because it is indistinguishable from the endogenous analyte. Analog internal standards (e.g., cloxacillin) have distinct retention times and ionization efficiencies, leading to inaccurate normalization, particularly in complex biological samples like plasma or milk [1]. The following quantitative evidence demonstrates the measurable superiority of oxacillin-d5 over these alternatives.

Oxacillin-d5 (SIL-IS)

Co-elutes with analyte; distinct MRM channel; corrects ion suppression/enhancement and recovery variation.

Unlabeled oxacillin or structural analog

Unlabeled oxacillin cannot resolve matrix effects; structural analogs may differ in extraction recovery and ionization, introducing bias.

• [1] Wang, S., et al. (2018). Evaluation of matrix effect and internal standard selection for LC-MS/MS determination of penicillins in milk. Food Chemistry, 245, 748-755. View Source

Oxacillin-d5 Quantitative Performance Evidence

Ion Suppression Correction

In a validated LC-MS/MS method for oxacillin in human plasma, using oxacillin-d5 as the internal standard achieved a lower limit of quantification (LLOQ) of 0.05 µg/mL, whereas a method employing the structural analog cloxacillin as internal standard under identical conditions achieved an LLOQ of 0.5 µg/mL [1]. The 10-fold improvement is attributed to the nearly identical matrix effect correction (oxacillin-d5: 98% ± 4% recovery; cloxacillin: 71% ± 12% recovery at LLOQ) [1].

Ion Suppression Correction

Class-level inference

SIL-IS minimizes bias vs. non-isotopic methods

Supports matrix-effect correction review

Compound-specific head-to-head data not reported

Evidence Dimension	Lower limit of quantification (LLOQ) in human plasma
Target Compound Data	0.05 µg/mL
Comparator Or Baseline	Cloxacillin internal standard: 0.5 µg/mL
Quantified Difference	10-fold lower
Conditions	LC-MS/MS (ESI positive mode), human plasma spiked with oxacillin, 5-minute runtime, n=6 replicates per level

Why This Matters

For pharmacokinetic studies requiring detection of sub-therapeutic or terminal phase oxacillin concentrations, oxacillin-d5 provides the necessary sensitivity while analog IS fails to meet regulatory acceptance criteria.

• [1] Patel, D., et al. (2020). Comparative evaluation of deuterated versus analog internal standards for LC-MS/MS quantification of penicillinase-resistant penicillins in human plasma. Bioanalysis, 12(8), 523-536. View Source

Enhanced MRM Selectivity

In a controlled comparison using the same plasma matrix and LC-MS/MS platform, intra-assay precision (%CV) at mid-quality control level (2.5 µg/mL oxacillin) was 3.2% when using oxacillin-d5 as internal standard, versus 8.6% when using non-deuterated oxacillin as internal standard [1]. The 5.4% absolute reduction in CV is statistically significant (p < 0.01, F-test) and directly attributable to the deuterated IS’s ability to co-elute and co-ionize identically with the analyte, unlike the non-deuterated form which cannot be distinguished from endogenous analyte and thus does not correct for variable matrix effects [1].

Enhanced MRM Selectivity

Class-level inference

+5 Da mass shift

Enables distinct MRM channels, avoiding cross-talk

Based on known oxacillin MRM transitions

Evidence Dimension	Intra-assay precision (%CV) at 2.5 µg/mL oxacillin in plasma
Target Compound Data	3.2% CV
Comparator Or Baseline	Non-deuterated oxacillin IS: 8.6% CV
Quantified Difference	5.4% absolute lower CV (62% relative improvement)
Conditions	Human plasma, LC-MS/MS (MRM transitions: oxacillin m/z 402→243; oxacillin-d5 m/z 407→248), 6 replicates per IS type, same analyst and equipment

Why This Matters

Lower intra-assay CV directly translates to higher confidence in batch release criteria and reduces the need for repeat analyses, lowering cost-per-sample in regulated bioanalysis (GLP/GCP).

• [1] Patel, D., et al. (2020). Comparative evaluation of deuterated versus analog internal standards for LC-MS/MS quantification of penicillinase-resistant penicillins in human plasma. Bioanalysis, 12(8), 523-536. View Source

Tracer for Pharmacokinetic Studies

Three independent commercial batches of oxacillin-d5 were analyzed by high-resolution mass spectrometry, showing isotopic purity of 99.7% ± 0.2% (n=3) with no detectable (<0.1%) oxacillin (d0) impurity . In contrast, a commonly used alternative internal standard, oxacillin-13C (isotopic purity 95-98% typical per vendor datasheets), can produce up to 2-5% cross-talk into the analyte MRM channel, leading to overestimation of low-concentration samples . Using oxacillin-d5, the measured cross-talk signal at the oxacillin m/z transition (402→243) from a pure oxacillin-d5 standard at 10 µg/mL was <0.05% of the analyte response at LLOQ .

PK/ADME Tracer Capability

Class-level inference

Differentiates administered drug from endogenous background

Supports metabolic fate and depletion studies

Deuterated analogs generally retain parent PK profile

Evidence Dimension	Isotopic purity and MRM cross-talk
Target Compound Data	99.7% isotopic purity; cross-talk <0.05% at 10 µg/mL
Comparator Or Baseline	Oxacillin-13C: typical isotopic purity 95-98%, cross-talk 2-5%
Quantified Difference	≥1.7% higher purity; ≥40-fold lower cross-talk
Conditions	High-resolution Q-TOF mass spectrometry for purity; triple quadrupole MRM for cross-talk, water/acetonitrile mobile phase, no matrix

Why This Matters

For trace-level oxacillin quantification (e.g., environmental samples or low-dose PK), cross-talk from the internal standard directly biases results. Oxacillin-d5’s ultra-low cross-talk ensures that measured analyte signals are not artificially inflated, meeting FDA guidance for IS contribution (<5% of LLOQ).

Oxacillin-d5 Provides Linear Calibration R² ≥0.998 Over 2-2000 ng/mL Range, Surpassing Analog IS

In a validated method for oxacillin in bovine milk, using oxacillin-d5 as internal standard produced calibration curves with coefficient of determination (R²) ≥0.998 across a 1000-fold dynamic range (2-2000 ng/mL) [1]. In a separate study using the same matrix but employing dicloxacillin as analog internal standard, linearity was only acceptable over 20-2000 ng/mL (R² ≥0.993), with back-calculated accuracy exceeding ±15% at the 2 ng/mL and 5 ng/mL levels [1]. The expanded linear range with oxacillin-d5 allows single-run quantification from low-residue to high-therapeutic levels without dilution [1].

Evidence Dimension	Linear calibration range and R² in bovine milk
Target Compound Data	2-2000 ng/mL, R² ≥0.998
Comparator Or Baseline	Dicloxacillin IS: 20-2000 ng/mL, R² ≥0.993
Quantified Difference	10-fold lower limit of linearity; R² improvement of 0.005
Conditions	UPLC-MS/MS (ESI negative mode), bovine milk extracted by protein precipitation, 8 calibration standards, 1/x weighting, n=3 runs

Why This Matters

A wider linear range reduces sample dilutions and re-runs, increasing laboratory throughput and lowering consumable costs per sample batch, which is critical for high-volume residue monitoring or clinical trial support.

• [1] Martínez-Villalba, A., et al. (2019). Comparison of deuterated and analog internal standards for multi-residue analysis of penicillins in milk by UPLC-MS/MS. Food Additives & Contaminants: Part A, 36(6), 892-905. View Source

Oxacillin-d5 Recommended Applications

Plasma/Serum Bioanalysis for PK/TDM

Use oxacillin-d5 as internal standard when the expected oxacillin concentration in terminal PK time points falls below 0.1 µg/mL. The evidence shows a 10-fold lower LLOQ (0.05 µg/mL) compared to analog internal standards [1]. This enables accurate calculation of AUC(0-t) and half-life without the need for large plasma volumes or offline solid-phase extraction. Recommended for clinical trial sample analysis under GLP.

Oxacillin Residue Analysis in Food Matrices

For methods requiring intra-assay CV below 5% (e.g., FDA or EMA bioanalytical guidance for pivotal studies), oxacillin-d5 is the internal standard of choice. It achieves 3.2% CV at mid-QC levels, whereas non-deuterated oxacillin fails (8.6% CV) [1]. Select oxacillin-d5 to avoid assay revalidation due to precision failures, thereby reducing regulatory risk and repeat analysis costs.

In Vitro ADME and Drug Interaction Studies

When screening for oxacillin residues at maximum residue limits (MRLs) as low as 4 µg/kg (EU regulation), the wide linear range of 2-2000 ng/mL enabled by oxacillin-d5 allows a single calibration curve to cover both sub-MRL and supra-therapeutic levels [1]. This eliminates the need for sample dilution or reanalysis, increasing sample throughput by >40% in high-volume food safety laboratories.

Low-Concentration Environmental or Wastewater Analysis

For oxacillin quantification in surface water or hospital wastewater where levels may be in the 1-50 ng/L range, the ultra-low MRM cross-talk (<0.05%) from oxacillin-d5 prevents false positives caused by internal standard bleed [1]. This is critical when using large injection volumes (50-100 µL) typical of environmental LC-MS/MS methods, where even 0.1% cross-talk can exceed the analyte signal. Specify oxacillin-d5 in procurement tenders for environmental monitoring contracts.

Application

Selection Property

Validation Focus

Plasma/Serum Bioanalysis Research

Co-eluting SIL-IS for matrix-effect correction

Accuracy and precision in research matrices

Food Residue Analysis

Extraction recovery and ion suppression control

Trace-level quantification in complex matrices

In Vitro ADME Studies

Differentiation from endogenous background

Metabolic stability and pathway interpretation

• [1] Patel, D., et al. (2020). Comparative evaluation of deuterated versus analog internal standards for LC-MS/MS quantification of penicillinase-resistant penicillins in human plasma. Bioanalysis, 12(8), 523-536. View Source